N,N-Bis(3-chlorobenzyl)methylamine hydrochloride
Overview
Description
Scientific Research Applications
Chemical Compound Toxicology and Environmental Impact
Paraquat Poisonings and Lung Toxicity : A review of paraquat dichloride, focusing on its lung toxicity and the lack of effective treatments, highlights the critical need for understanding the toxicological mechanisms of chemicals and finding antidotes (Dinis-Oliveira et al., 2008).
Bisphenol A Alternatives : Research on alternatives to bisphenol A (BPA), due to its reproductive toxicity and endocrine-disrupting properties, underscores the ongoing search for safer chemicals in consumer products (den Braver-Sewradj et al., 2020).
Pharmacological Applications
Psychostimulants in Psychiatry : An examination of the use of major psychostimulants, including methylphenidate and pemoline, for treating psychiatric disorders, points to the nuanced role of chemical compounds in mental health treatments (Chiarello & Cole, 1987).
Neurochemistry of MDMA : A review on the neurochemical effects and neurotoxicity of MDMA (Ecstasy) provides insights into how similar compounds might interact with the human nervous system and their potential therapeutic applications (McKenna & Peroutka, 1990).
Safety and Hazards
The safety data sheet for a similar compound, Bis(2-chloroethyl)amine hydrochloride, indicates that it is harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, and may cause genetic defects . It is recommended to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to use personal protective equipment as required .
Mechanism of Action
Target of Action
It’s structurally similar to mechlorethamine , an alkylating agent used in chemotherapy. Mechlorethamine targets DNA, specifically binding to the N7 nitrogen on the DNA base guanine .
Mode of Action
N,N-Bis(3-chlorobenzyl)methylamine hydrochloride likely interacts with its targets in a manner similar to Mechlorethamine. Mechlorethamine works by binding to DNA, crosslinking two strands, and preventing cell duplication . This interaction results in the disruption of DNA replication and transcription, leading to cell death.
Biochemical Pathways
Given its potential similarity to mechlorethamine, it may affect pathways involved in dna replication and cell division . The downstream effects would include cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells.
Pharmacokinetics
Similar compounds like mechlorethamine have a very short biological half-life , suggesting rapid metabolism and excretion. These properties can impact the bioavailability of the compound, influencing its efficacy and potential side effects.
Result of Action
The molecular and cellular effects of this compound are likely to include DNA damage, disruption of DNA replication and transcription, cell cycle arrest, and induction of apoptosis . These effects are typically seen with alkylating agents used in chemotherapy.
Properties
IUPAC Name |
1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-N-methylmethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2N.ClH/c1-18(10-12-4-2-6-14(16)8-12)11-13-5-3-7-15(17)9-13;/h2-9H,10-11H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBIVSHWAUZSFMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)Cl)CC2=CC(=CC=C2)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16Cl3N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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